![molecular formula C20H18ClN3O3S2 B3412411 N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide CAS No. 932973-66-5](/img/structure/B3412411.png)
N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide
Overview
Description
N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide, also known as CBT-1, is a novel small molecule that has been synthesized for its potential use as a research tool in the field of neuroscience. CBT-1 has been shown to have a unique mechanism of action that could be useful in studying the role of the endocannabinoid system in the brain.
Mechanism of Action
N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide selectively inhibits FAAH, which is responsible for the breakdown of the endocannabinoid anandamide. Anandamide is a neurotransmitter that is involved in pain regulation, mood, and appetite. By inhibiting FAAH, this compound increases the levels of anandamide in the brain, which could have therapeutic effects in a variety of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of anandamide in the brain, which could have therapeutic effects in a variety of neurological disorders. Anandamide has been shown to be involved in pain regulation, mood, and appetite. By increasing the levels of anandamide, this compound could potentially be used to treat conditions such as chronic pain, anxiety, and depression.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide in lab experiments is that it is a selective inhibitor of FAAH, which means that it does not affect other enzymes or neurotransmitters in the brain. This makes it a useful tool for studying the role of the endocannabinoid system in the brain. One limitation of using this compound is that it has not been extensively tested in vivo, and its effects on behavior and physiology are not well understood.
Future Directions
There are several potential future directions for N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide research. One area of interest is the potential therapeutic effects of this compound in neurological disorders such as chronic pain, anxiety, and depression. Another area of interest is the role of the endocannabinoid system in addiction and substance abuse, and whether this compound could be used to treat these conditions. Additionally, further research is needed to understand the effects of this compound on behavior and physiology in vivo, and to determine the optimal dosage and administration route for therapeutic use.
Scientific Research Applications
N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide has been shown to have potential applications in the field of neuroscience, specifically in the study of the endocannabinoid system. The endocannabinoid system is involved in a variety of physiological processes, including pain, appetite, and mood regulation. This compound has been shown to selectively inhibit the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of the endocannabinoid anandamide. By inhibiting FAAH, this compound increases the levels of anandamide in the brain, which could have therapeutic effects in a variety of neurological disorders.
properties
IUPAC Name |
4-[bis(prop-2-enyl)sulfamoyl]-N-(4-chloro-1,3-benzothiazol-7-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O3S2/c1-3-11-24(12-4-2)29(26,27)15-7-5-14(6-8-15)20(25)23-17-10-9-16(21)18-19(17)28-13-22-18/h3-10,13H,1-2,11-12H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKPXKECRDRDACN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(CC=C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)Cl)N=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.